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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780575

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of VO-Ohpic trihydrate,
a potent phosphatase and tensin homolog (PTEN) inhibitor, in the study of cartilage endplate
(CEP) calcification. The provided protocols are based on established research demonstrating
the compound's efficacy in mitigating calcification and promoting chondrocyte health.[1][2]

Introduction

Cartilage endplate calcification is a significant contributor to intervertebral disc degeneration
(IDD).[1][2] VO-Ohpic trihydrate has emerged as a promising small molecule inhibitor for
studying and potentially counteracting this pathology.[1] As a PTEN inhibitor with an IC50 of 35-
46 nM, it modulates downstream signaling pathways to protect endplate chondrocytes from
apoptosis, degeneration, and calcification.[3][4] The primary mechanism of action involves the
activation of the Nrf-2 signaling pathway, which in turn mediates ferroptosis inhibition and
mitophagy activation, thereby alleviating redox imbalance and mitochondrial dysfunction.[1][2]

[5]

Data Presentation

In Vivo Efficacy of VO-Ohpic Trihydrate in a Murine
Model of IDD
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Histological Score

Intervertebral Disc

Group (L4-5) BVITV (%) Height (mm)
Control ~1 ~5 ~0.22
IDD Model ~10 ~20 ~0.12
IDD + VO-Ohpic ~4 ~10 ~0.18

Table 1. Summary of in vivo effects of VO-Ohpic trihydrate on intervertebral disc degeneration

and cartilage endplate calcification in a murine model. Data is approximated from graphical

representations in the source literature.[6]

In Vitro Effects of VO-Ohpic Trihydrate on Endplate
Chondrocytes

Key Protein . Mineralized Alkaline
Treatment ) Apoptosis
. Expression Nodule Phosphatase
Condition Rate ] o
Changes Formation (ALP) Activity
Control Baseline Low Minimal Low
t COL10, 1
RUNX2, | SOX9, Significant )
TBHP (100 pM) Increased High
1 COL2, 1 Increase
MMP3, 1+ MMP13
1 COL10, |
TBHP (100 uM) o
) RUNX2, 1+ SOX9, Significantly
+ VO-Ohpic (1 Decreased Reduced
t COL2, | Reduced
HM)
MMP3, | MMP13
TBHP (100 uM)
Reversed Increased Increased Increased

+ VO-Ohpic (1
pUM) + Nrf-2
SiRNA

protective effects
of VO-Ohpic

(compared to
VO-Ohpic alone)

(compared to
VO-Ohpic alone)

(compared to
VO-Ohpic alone)

Table 2: Summary of in vitro effects of VO-Ohpic trihydrate on tert-butyl hydroperoxide

(TBHP)-induced oxidative stress in cartilage endplate chondrocytes.[1][7][8]
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Experimental Protocols
In Vivo Murine Model of Intervertebral Disc Degeneration

Objective: To assess the in vivo efficacy of VO-Ohpic trihydrate in a surgically induced model
of intervertebral disc degeneration and cartilage endplate calcification.

Materials:
e Male C57BL/6 mice (10-12 weeks old)
e VO-Ohpic trihydrate
e Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)[4]
e Anesthetic agents
e Surgical instruments for annular puncture
e Micro-CT scanner
o Histology reagents (Hematoxylin and Eosin)
Procedure:
e Animal Model Induction:
o Anesthetize mice according to approved institutional protocols.
o Surgically expose the L4-5 intervertebral disc.
o Puncture the annulus fibrosus with a 33G needle to induce 1DD.
e Treatment Administration:

o Divide mice into three groups: Control (no surgery), IDD model (surgery + vehicle), and
IDD + VO-Ohpic (surgery + VO-Ohpic administration).
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o Administer VO-Ohpic trihydrate or vehicle intraperitoneally at a specified dosage and
frequency for a period of 8 weeks.

e Outcome Assessment:

o

After 8 weeks, euthanize the mice and harvest the L4-5 spinal segments.

o Micro-CT Analysis: Perform micro-computed tomography to quantify cartilage endplate
calcification (e.g., bone volumel/tissue volume ratio).[6]

o Histological Analysis: Fix, decalcify, and embed the spinal segments in paraffin. Section
and stain with Hematoxylin and Eosin to assess disc morphology and degeneration.[6]

o Immunohistochemistry: Perform immunohistochemical staining for key markers of
calcification (e.g., COL10, OCN) and chondrogenesis (e.g., SOX9, COL2).[7]

In Vitro Chondrocyte Calcification Assay

Objective: To evaluate the protective effects of VO-Ohpic trihydrate against oxidative stress-
induced apoptosis and calcification in primary cartilage endplate chondrocytes.

Materials:

Primary cartilage endplate chondrocytes

e Cell culture medium (e.g., DMEM/F12 with 10% FBS)

e VO-Ohpic trihydrate (stock solution in DMSO)[3][9]

e tert-Butyl hydroperoxide (TBHP)

e Alizarin Red S staining solution

o Alkaline Phosphatase (ALP) staining kit

o Reagents for Western blotting and immunofluorescence

Procedure:
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e Cell Culture and Treatment:

o

Isolate and culture primary chondrocytes from cartilage endplates.

[¢]

Seed chondrocytes in appropriate culture plates.

[¢]

Pre-treat cells with VO-Ohpic trihydrate (e.g., 1 uM) for 18 hours.[8]

[e]

Induce oxidative stress and calcification by adding TBHP (e.g., 100 uM) to the culture
medium for 24-72 hours.[7][8]

 Calcification Assessment:
o Alizarin Red Staining:
» Fix cells with 4% paraformaldehyde.
» Stain with Alizarin Red S solution to visualize calcium deposits.[7]
» Destain and quantify the stain to measure the extent of mineralization.
o Alkaline Phosphatase (ALP) Staining:
» Fix cells as above.

» Perform ALP staining according to the manufacturer's protocol to assess early
osteogenic differentiation.[7]

e Molecular Analysis:

o Western Blotting: Lyse cells and perform Western blot analysis for key proteins involved in
calcification (RUNX2, COL10), chondrogenesis (SOX9, COL2), and the Nrf-2 pathway
(Nrf-2, HO-1).[7][8]

o Immunofluorescence: Fix and permeabilize cells. Perform immunofluorescent staining to
visualize the expression and localization of target proteins (e.g., Nrf-2).[8]
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o Flow Cytometry: Assess chondrocyte apoptosis using Annexin V-FITC/PI staining and flow
cytometry.[1]

Signaling Pathways and Workflows

VO-Ohpic trihydrate HO-1 Upregulation Improved Cell Survival

Click to download full resolution via product page

Caption: Signaling pathway of VO-Ohpic trihydrate in chondrocytes.
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Caption: In vitro experimental workflow for chondrocyte studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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